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Compound of Interest

Compound Name: DEHP (Standard)

Cat. No.: B7801156 Get Quote

Introduction

Di(2-ethylhexyl) phthalate (DEHP) is a widely used plasticizer added to polymers like polyvinyl

chloride (PVC) to enhance flexibility and durability.[1] Its extensive use in consumer products,

from food packaging to medical devices, has led to its ubiquitous presence as an

environmental contaminant in water sources.[1] Due to its classification as an endocrine

disruptor and potential health risks, regulatory bodies such as the U.S. Environmental

Protection Agency (EPA) have established maximum admissible concentrations for DEHP in

drinking water.[2][3]

Accurate quantification of DEHP at trace levels requires a robust sample preparation step to

concentrate the analyte and remove matrix interferences.[4] Solid-Phase Extraction (SPE) is a

highly effective and widely adopted technique for this purpose, offering advantages over

traditional liquid-liquid extraction, including reduced solvent consumption, higher recovery

rates, and ease of automation. This application note provides a detailed protocol for the

extraction of DEHP from water samples using C18 SPE cartridges, followed by analysis with

Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation
The performance of SPE for DEHP analysis can vary based on the sorbent material and elution

solvent used. The following table summarizes typical performance data from various studies.
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SPE
Sorbent

Elution
Solvent(s)

Average
Recovery of
DEHP (%)

Limit of
Detection
(LOD)

Analytical
Method

Reference

Florisil Ethyl Acetate 98.2 - 110%
0.025 - 0.05

mg/L
GC

C18
Dichlorometh

ane (DCM)
80 - 114%

0.03 - 0.11

µg/L (MDL)
GC-MS (SIM)

C18

Methanol/Dic

hloromethane

(50:50, v/v)

83% Not Specified GC

C18 Not Specified Not Specified 0.05 µg/L
GC-MS (EI-

SIM)

C18 Not Specified Not Specified 0.1 µg/L LC-GC-MS

MDL: Method Detection Limit

Experimental Protocol
This protocol details the manual solid-phase extraction of DEHP from water samples using C18

cartridges.

1. Materials and Reagents

SPE Cartridges: C18 cartridges (e.g., 500 mg, 3 mL or 6 mL).

Solvents (HPLC or GC grade): Methanol, Dichloromethane (DCM) or Ethyl Acetate.

Reagent Water: Deionized or double-distilled water, confirmed to be free of phthalates.

Glassware: All glassware must be thoroughly cleaned and rinsed with a phthalate-free

solvent to avoid contamination.

Sample Collection Bottles: Glass bottles with PTFE-lined caps.

SPE Vacuum Manifold.
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Nitrogen Evaporation System.

Analytical Instrument: Gas Chromatograph with a Mass Spectrometer detector (GC-MS).

2. SPE Procedure

Step 2.1: Cartridge Conditioning This step wets the sorbent to ensure proper interaction with

the sample.

Place the C18 cartridges onto the vacuum manifold.

Pass 5 mL of methanol through each cartridge under a light vacuum. Do not allow the

sorbent bed to go dry.

Follow with 5 mL of deionized water to equilibrate the cartridge. Ensure the sorbent remains

wet.

Step 2.2: Sample Loading

Collect water samples in glass bottles. For drinking water, a sample volume of 500 mL to 1 L

is common.

Pass the water sample through the conditioned C18 cartridge at a steady flow rate of

approximately 5-10 mL/min.

Step 2.3: Washing (Interference Removal) This step removes co-extracted, weakly bound

impurities.

After the entire sample has passed through, wash the cartridge with 2 x 1 mL of deionized

water to remove any remaining polar interferences.

Dry the cartridge thoroughly by drawing a vacuum or blowing nitrogen gas through it for 10-

20 minutes to remove all residual water. This step is critical for efficient elution with organic

solvents.

Step 2.4: Elution This step recovers the bound DEHP from the sorbent.

Place a clean collection tube inside the vacuum manifold.
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Elute the DEHP from the cartridge using an appropriate solvent. Two effective options are:

Option A (Ethyl Acetate): Add two aliquots of 2.5 mL of ethyl acetate.

Option B (Dichloromethane): Add two aliquots of 2 mL of dichloromethane.

Allow the solvent to soak the sorbent for about one minute before applying a vacuum to

slowly draw the solvent through into the collection tube.

Step 2.5: Concentration and Reconstitution

Evaporate the collected eluate to near dryness under a gentle stream of nitrogen at

approximately 40°C.

Reconstitute the residue in a small, precise volume (e.g., 300-500 µL) of a solvent suitable

for GC-MS analysis, such as methanol or hexane.

The sample is now ready for injection into the GC-MS for separation and quantification.

Mandatory Visualization
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Experimental Workflow for DEHP Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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